Cas no 2229457-27-4 (4-(4,5-difluoro-2-methoxyphenyl)butan-2-amine)

• Product Name: 4-(4,5-difluoro-2-methoxyphenyl)butan-2-amine
• CAS No: 2229457-27-4
• MF: C₁₁H₁₅F₂NO
• MW: 215.239710092545
• CID: 5835522
• PubChem ID: 165852415
• Update Time: 2025-06-11

4-(4,5-difluoro-2-methoxyphenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4,5-difluoro-2-methoxyphenyl)butan-2-amine
• EN300-1799036
• 2229457-27-4

• Inchi： 1S/C11H15F2NO/c1-7(14)3-4-8-5-9(12)10(13)6-11(8)15-2/h5-7H,3-4,14H2,1-2H3
• InChI Key： NDOROPDHVFPVMY-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1)CCC(C)N)OC)F

Computed Properties

• Exact Mass: 215.11217043g/mol
• Monoisotopic Mass: 215.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.2Ų

Additional information on 4-(4,5-difluoro-2-methoxyphenyl)butan-2-amine

Professional Introduction to 4-(4,5-difluoro-2-methoxyphenyl)butan-2-amine (CAS No. 2229457-27-4)

4-(4,5-difluoro-2-methoxyphenyl)butan-2-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 2229457-27-4, represents a promising candidate for further research and development due to its unique structural features and potential biological activities. The presence of both fluoro and methoxy substituents in its aromatic ring system contributes to its distinct chemical properties, making it an intriguing subject for investigation.

The molecular structure of 4-(4,5-difluoro-2-methoxyphenyl)butan-2-amine consists of a butan-2-amine backbone attached to a phenyl ring that is modified with both fluoro and methoxy groups. This arrangement not only imparts specific electronic and steric properties to the molecule but also opens up possibilities for diverse interactions with biological targets. The fluoro substituents, in particular, are well-known for their ability to modulate the pharmacokinetic and pharmacodynamic properties of pharmaceutical compounds, often enhancing metabolic stability and binding affinity.

In recent years, there has been a growing interest in the development of novel therapeutic agents that incorporate fluoroalkyl groups due to their favorable pharmacological profiles. The compound 4-(4,5-difluoro-2-methoxyphenyl)butan-2-amine aligns with this trend, as it combines the potential benefits of fluoro substitution with the amine functionality, which is a common pharmacophore in many bioactive molecules. This dual functionality makes it a versatile scaffold for designing drugs targeting various biological pathways.

The synthesis of 4-(4,5-difluoro-2-methoxyphenyl)butan-2-amine involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the fluoro and methoxy groups necessitates the use of specialized synthetic methodologies, such as nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. These techniques are critical for achieving the desired regioselectivity and functional group compatibility.

The biological activity of 4-(4,5-difluoro-2-methoxyphenyl)butan-2-amine has been explored in several preclinical studies. Initial findings suggest that this compound exhibits potential as an inhibitor of certain enzymes involved in inflammatory pathways. The amine moiety can interact with hydrophobic pockets of target proteins, while the fluoro and methoxy groups provide additional binding interactions that enhance specificity. These characteristics make it a promising lead compound for further development into a therapeutic agent.

In addition to its potential applications in drug discovery, 4-(4,5-difluoro-2-methoxyphenyl)butan-2-amine may also find utility in materials science and agrochemical research. The unique combination of functional groups in its structure allows for diverse modifications, enabling the creation of novel materials with tailored properties. For instance, derivatives of this compound could be investigated for their role as intermediates in the synthesis of advanced polymers or as bioactive components in crop protection products.

The latest research trends indicate that there is increasing emphasis on green chemistry principles in the synthesis of pharmaceutical intermediates. Efforts are being made to develop more sustainable methodologies that minimize waste and reduce environmental impact. In the context of 4-(4,5-difluoro-2-methoxyphenyl)butan-2-amine, researchers are exploring catalytic processes and solvent-free reactions to improve efficiency and sustainability. These advancements not only contribute to cost-effective production but also align with global efforts to promote eco-friendly chemical practices.

The future prospects for 4-(4,5-difluoro-2-methoxyphenyl)butan-2-amine are promising, with ongoing studies focusing on optimizing its synthesis and evaluating its pharmacological profile in more detailed preclinical models. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of this compound from laboratory research to clinical applications. As our understanding of biological systems continues to evolve, new opportunities may arise for leveraging the unique properties of this molecule.

In conclusion, 4-(4,5-difluoro-2-methoxyphenyl)butan-2-amine (CAS No. 2229457-27-4) is a multifaceted compound with significant potential in pharmaceutical chemistry and beyond. Its structural features, including the presence of both fluoro and methoxy substituents, make it an attractive candidate for further investigation. With continued research and development efforts aimed at optimizing its synthesis and exploring its biological activities, this compound is poised to make meaningful contributions to various scientific fields.